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Brisbagenin fucoside-4-(hydrogen sulfate) Brisbagenin fucoside-4-(hydrogen sulfate)
Brand Name: Vulcanchem
CAS No.: 151589-15-0
VCID: VC21168869
InChI: InChI=1S/C33H54O11S/c1-16-8-11-33(40-15-16)17(2)26-24(43-33)14-23-21-7-6-19-12-20(34)13-25(32(19,5)22(21)9-10-31(23,26)4)42-30-28(36)27(35)29(18(3)41-30)44-45(37,38)39/h16-30,34-36H,6-15H2,1-5H3,(H,37,38,39)/t16-,17-,18-,19-,20+,21+,22-,23-,24?,25+,26-,27-,28-,29+,30+,31-,32-,33?/m0/s1
SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(C(CC(C6)O)OC7C(C(C(C(O7)C)OS(=O)(=O)O)O)O)C)C)C)OC1
Molecular Formula: C33H54O11S
Molecular Weight: 658.8 g/mol

Brisbagenin fucoside-4-(hydrogen sulfate)

CAS No.: 151589-15-0

Cat. No.: VC21168869

Molecular Formula: C33H54O11S

Molecular Weight: 658.8 g/mol

* For research use only. Not for human or veterinary use.

Brisbagenin fucoside-4-(hydrogen sulfate) - 151589-15-0

Specification

CAS No. 151589-15-0
Molecular Formula C33H54O11S
Molecular Weight 658.8 g/mol
IUPAC Name [(2S,3S,4S,5S,6S)-4,5-dihydroxy-6-[(1S,2S,5'S,7S,8R,9S,12S,13S,14R,16R,18S)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-14-yl]oxy-2-methyloxan-3-yl] hydrogen sulfate
Standard InChI InChI=1S/C33H54O11S/c1-16-8-11-33(40-15-16)17(2)26-24(43-33)14-23-21-7-6-19-12-20(34)13-25(32(19,5)22(21)9-10-31(23,26)4)42-30-28(36)27(35)29(18(3)41-30)44-45(37,38)39/h16-30,34-36H,6-15H2,1-5H3,(H,37,38,39)/t16-,17-,18-,19-,20+,21+,22-,23-,24?,25+,26-,27-,28-,29+,30+,31-,32-,33?/m0/s1
Standard InChI Key VEBWDEUHONOFKN-BEPJGEAPSA-N
Isomeric SMILES C[C@H]1CCC2([C@H]([C@H]3C(O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@@H]6[C@@]5([C@@H](C[C@@H](C6)O)O[C@@H]7[C@H]([C@@H]([C@@H]([C@@H](O7)C)OS(=O)(=O)O)O)O)C)C)C)OC1
SMILES CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(C(CC(C6)O)OC7C(C(C(C(O7)C)OS(=O)(=O)O)O)O)C)C)C)OC1
Canonical SMILES CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(C(CC(C6)O)OC7C(C(C(C(O7)C)OS(=O)(=O)O)O)O)C)C)C)OC1

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